Cas no 53136-21-3 (Benzyl(4-bromophenyl)sulfane)

• Product Name: Benzyl(4-bromophenyl)sulfane
• CAS No: 53136-21-3
• MF: C₁₃H₁₁BrS
• MW: 279.195441484451
• CID: 857620
• PubChem ID: 4191541
• Update Time: 2025-04-19

Benzyl(4-bromophenyl)sulfane Chemical and Physical Properties

Names and Identifiers

• 1-Benzylthio-4-bromobenzene
• 1-benzylsulfanyl-4-bromobenzene
• BENZYL 4-BROMOPHENYL SULFIDE
• AKOS024324119
• E73916
• Benzyl(4-bromophenyl)sulphide
• Benzene, 1-bromo-4-[(phenylmethyl)thio]-
• 1-(benzylsulfanyl)-4-bromobenzene
• BS-22684
• DB-311867
• SCHEMBL845713
• Benzyl(4-bromophenyl)sulfane
• MFCD00028019
• 53136-21-3
• DTXSID70400593
• CS-0197264

• MDL： B170818
• Inchi： 1S/C13H11BrS/c14-12-6-8-13(9-7-12)15-10-11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key： XNMPJRAVZAWQMD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)SCC1C=CC=CC=1

Computed Properties

• Exact Mass: 277.97600
• Monoisotopic Mass: 277.97648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 361.8±35.0 °C at 760 mmHg
• Flash Point: 172.6±25.9 °C
• PSA: 25.30000
• LogP: 4.74140
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Benzyl(4-bromophenyl)sulfane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers